N-(2-nitrophenyl)-2-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]acetamide
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Description
N-(2-nitrophenyl)-2-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]acetamide is a useful research compound. Its molecular formula is C21H19N3O7S2 and its molecular weight is 489.52. The purity is usually 95%.
BenchChem offers high-quality N-(2-nitrophenyl)-2-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-nitrophenyl)-2-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Thiazolidine Derivatives and Biological Activity
Thiazolidine motifs are found in numerous natural and synthetic bioactive compounds. Their presence enhances pharmacological properties, making them valuable in the synthesis of diverse organic combinations. Thiazolidine derivatives exhibit a wide range of biological activities, including anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, and antioxidant properties. The versatility in biological response underscores the potential utility of compounds containing the thiazolidine structure in drug development and therapeutic applications (Sahiba et al., 2020).
Role of Nitro Groups in Medicinal Chemistry
Nitro groups play a significant role in medicinal chemistry, particularly in the development of antimicrobial and antitumor agents. Compounds featuring nitro groups have been explored for their pharmacological potential across various domains. The presence of a nitro group can significantly affect the biological activity of a compound, making it a subject of interest in the synthesis of new therapeutic agents with improved efficacy and safety profiles.
Advanced Oxidation Processes and Environmental Applications
Research on advanced oxidation processes (AOPs) highlights the importance of understanding the degradation pathways of organic compounds, including those with complex structures similar to the compound . These processes are crucial for treating contaminants in water and soil, indicating potential environmental applications of such compounds. Insights into the degradation behavior and by-products of complex organic molecules contribute to the development of more efficient and environmentally friendly degradation technologies (Qutob et al., 2022).
properties
IUPAC Name |
N-(2-nitrophenyl)-2-[(5E)-4-oxo-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O7S2/c1-29-15-8-12(9-16(30-2)19(15)31-3)10-17-20(26)23(21(32)33-17)11-18(25)22-13-6-4-5-7-14(13)24(27)28/h4-10H,11H2,1-3H3,(H,22,25)/b17-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXZNAXWTPXGDID-LICLKQGHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C=C2C(=O)N(C(=S)S2)CC(=O)NC3=CC=CC=C3[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=CC(=C1OC)OC)/C=C/2\C(=O)N(C(=S)S2)CC(=O)NC3=CC=CC=C3[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O7S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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